Cas no 2098131-38-3 (2-(1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)acetonitrile)

• Product Name: 2-(1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)acetonitrile
• CAS No: 2098131-38-3
• MF: C₁₁H₁₁N₃S
• MW: 217.290140390396
• CID: 5729077
• PubChem ID: 121211121
• Update Time: 2025-05-25

2-(1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• F2198-0968
• 2-(2-ethyl-5-thiophen-2-ylpyrazol-3-yl)acetonitrile
• 2-(1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)acetonitrile
• AKOS026721223
• 2098131-38-3
• 1H-Pyrazole-5-acetonitrile, 1-ethyl-3-(2-thienyl)-

• Inchi： 1S/C11H11N3S/c1-2-14-9(5-6-12)8-10(13-14)11-4-3-7-15-11/h3-4,7-8H,2,5H2,1H3
• InChI Key： LXDXEPRRGXZLRW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(CC#N)N(CC)N=1

Computed Properties

• Exact Mass: 217.06736854g/mol
• Monoisotopic Mass: 217.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 381.6±32.0 °C(Predicted)
• pka: 0.73±0.10(Predicted)

Additional information on 2-(1-ethyl-3-(thiophen-2-yl)-1H-pyrazol-5-yl)acetonitrile

2-(1-Ethyl-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Yl)Acetonitrile: A Comprehensive Overview

2-(1-Ethyl-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Yl)Acetonitrile, also known by its CAS number 2098131-38-3, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of a thiophene ring and an acetonitrile group further enhances its chemical versatility, making it a subject of interest in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-(1-Ethyl-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Yl)Acetonitrile is characterized by a pyrazole ring substituted with an ethyl group at position 1, a thiophene moiety at position 3, and an acetonitrile group at position 5. This substitution pattern not only imparts stability to the molecule but also facilitates its participation in various chemical reactions. The thiophene ring, being an electron-rich aromatic system, contributes to the compound's electronic properties, while the acetonitrile group introduces polarity and reactivity.

Recent studies have highlighted the potential of 2-(1-Ethyl-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Yl)Acetonitrile in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. The compound's unique structure allows it to interact with specific binding sites on proteins, thereby modulating their activity.

In the field of agrochemistry, 2-(1-Ethyl-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Yl)Acetonitrile has shown potential as a herbicide. Research conducted by agricultural scientists has revealed that this compound can effectively inhibit the growth of weeds by interfering with essential biochemical pathways. Its selectivity towards certain plant species makes it an attractive option for developing eco-friendly herbicides.

The synthesis of 2-(1-Ethyl-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Yl)Acetonitrile involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. A 2022 paper in Organic Process Research & Development detailed an optimized synthetic route that enhances yield and purity. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality.

Beyond its chemical applications, 2-(1-Ethyl-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Yl)Acetonitrile has also found use in materials science. Its ability to form coordination polymers with metal ions has been leveraged in the development of novel materials for gas storage and sensing applications. A 2024 study in Advanced Materials highlighted its role as a building block for creating porous frameworks with high surface area.

In conclusion, 2-(1-Ethyl-3-(Thiophen-2-Yl)-1H-Pyrazol-5-Yl)Acetonitrile, CAS number 2098131